Cas no 2229375-21-5 (1-(3-chlorothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(3-chlorothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2229375-21-5
• MF: C₁₀H₁₄ClNS
• MW: 215.74286031723
• CID: 6406701
• PubChem ID: 165707606
• Update Time: 2025-10-05

1-(3-chlorothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine
• [1-(3-chlorothiophen-2-yl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1977789
• 2229375-21-5

• Inchi： 1S/C10H14ClNS/c1-9(2)5-10(9,6-12)8-7(11)3-4-13-8/h3-4H,5-6,12H2,1-2H3
• InChI Key： MRQBTKPVFJQYOV-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 215.0535483g/mol
• Monoisotopic Mass: 215.0535483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(3-chlorothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine

Comprehensive Guide to 1-(3-chlorothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2229375-21-5)

1-(3-chlorothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2229375-21-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique structural combination of a chlorothiophene moiety and a dimethylcyclopropylmethanamine group, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The molecular formula of 1-(3-chlorothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine reflects its complex architecture, which includes a thiophene ring substituted with a chlorine atom at the 3-position. This structural feature enhances its reactivity and binding affinity in various chemical reactions. The dimethylcyclopropylmethanamine component adds steric hindrance, which can influence the compound's stability and interaction with biological targets. Such characteristics make it a promising candidate for developing novel therapeutic agents.

In recent years, the demand for 1-(3-chlorothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine has surged due to its role in the synthesis of bioactive molecules. Pharmaceutical companies are exploring its use in creating central nervous system (CNS) drugs, given its potential to cross the blood-brain barrier. Additionally, its application in agrochemical formulations has been investigated, particularly in designing pesticides with improved efficacy and environmental safety.

The synthesis of 1-(3-chlorothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine typically involves multi-step organic reactions, including cyclopropanation and amination processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to enhance yield and purity. These methods align with the growing trend of green chemistry, which emphasizes sustainable and efficient synthetic pathways.

From a commercial perspective, 1-(3-chlorothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Its market value is influenced by factors such as raw material availability, production scalability, and regulatory compliance. As the compound gains traction in drug discovery pipelines, its pricing and accessibility are expected to evolve.

Researchers frequently inquire about the solubility and stability of 1-(3-chlorothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine under various conditions. Studies indicate that it exhibits moderate solubility in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO), while remaining stable at room temperature when stored under inert atmospheres. These properties are critical for its handling and application in laboratory settings.

The compound's spectroscopic data, including NMR and mass spectrometry profiles, have been well-documented, aiding in its identification and quality control. Analytical techniques such as high-performance liquid chromatography (HPLC) are commonly used to assess its purity, ensuring it meets the stringent requirements of pharmaceutical-grade materials.

In the context of intellectual property, several patents have been filed related to the synthesis and application of 1-(3-chlorothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine. These patents highlight its utility in developing new chemical entities (NCEs) for treating neurological disorders and infectious diseases. The competitive landscape underscores the importance of innovation and proprietary technologies in this niche market.

Environmental and safety considerations for 1-(3-chlorothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine are also a focal point for regulatory bodies. While the compound is not classified as hazardous under standard guidelines, proper handling protocols, including the use of personal protective equipment (PPE), are recommended to minimize exposure risks. Disposal methods should adhere to local regulations to prevent environmental contamination.

Looking ahead, the future of 1-(3-chlorothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine appears promising, with ongoing research exploring its potential in nanotechnology and bioconjugation. Its versatility as a building block in organic synthesis positions it as a key player in advancing scientific and industrial applications. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in shaping next-generation technologies.